2-hydrazinyl-N-(6-methoxypyridin-3-yl)-2-oxoacetamide
Overview
Description
Scientific Research Applications
Hydrate Formation in Pharmaceuticals
- Zhao et al. (2009) explored the formation of multiple layer hydrates for a complex pharmaceutical compound, emphasizing the impact of hydration on the stability of pharmaceuticals. This research is crucial for understanding how compounds like 2-hydrazinyl-N-(6-methoxypyridin-3-yl)-2-oxoacetamide interact with water, affecting their physical properties and stability in different environmental conditions (Zhao et al., 2009).
Antimicrobial Activity
- A study by Hossan et al. (2012) involved the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from citrazinic acid. The antimicrobial activity of these compounds, which are structurally related to 2-hydrazinyl-N-(6-methoxypyridin-3-yl)-2-oxoacetamide, was evaluated, showing potential as antibacterial and antifungal agents (Hossan et al., 2012).
Allelochemicals in Agriculture
- Fomsgaard et al. (2004) reviewed the microbial transformation products of benzoxazolinone and benzoxazinone allelochemicals, which are related to the structure of 2-hydrazinyl-N-(6-methoxypyridin-3-yl)-2-oxoacetamide. These compounds are important in understanding the allelopathic properties of crops like wheat and maize (Fomsgaard et al., 2004).
Radiosynthesis for PET Imaging
- Hanyu et al. (2016) conducted a study on the radiosynthesis and quality control of [11C]TASP457, a compound structurally related to 2-hydrazinyl-N-(6-methoxypyridin-3-yl)-2-oxoacetamide, for PET imaging of histamine H3 receptors in the human brain. This research highlights the application in diagnostic imaging and neuroscience research (Hanyu et al., 2016).
properties
IUPAC Name |
2-hydrazinyl-N-(6-methoxypyridin-3-yl)-2-oxoacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4O3/c1-15-6-3-2-5(4-10-6)11-7(13)8(14)12-9/h2-4H,9H2,1H3,(H,11,13)(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWZQPOSLRHMCPI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)NC(=O)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-hydrazinyl-N-(6-methoxypyridin-3-yl)-2-oxoacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(5-chloro-2-methylphenyl)-N-(2,2-dimethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B2762783.png)
![2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide](/img/structure/B2762793.png)
![4-(2,6-difluorobenzoyl)-N-[[3-(trifluoromethyl)phenyl]methyl]-1H-pyrrole-2-carboxamide](/img/structure/B2762795.png)
![[(3-Bromophenyl)imino]dimethyl-lambda6-sulfanone](/img/structure/B2762803.png)
![N-[4-(diethylsulfamoyl)phenyl]-4-(1,3-dioxoisoindol-2-yl)butanamide](/img/structure/B2762806.png)